Cas no 358751-00-5 (Benzaldehyde,3-(3-buten-1-yl)-)

Benzaldehyde,3-(3-buten-1-yl)- structure
358751-00-5 structure
Product Name:Benzaldehyde,3-(3-buten-1-yl)-
CAS No:358751-00-5
MF:C11H12O
MW:160.212383270264
CID:303256
PubChem ID:10920815
Update Time:2025-11-06

Benzaldehyde,3-(3-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(3-buten-1-yl)-
    • Benzaldehyde,3-(3-butenyl)- (9CI)
    • 3-but-3-enylbenzaldehyde
    • AT32510
    • SCHEMBL17006079
    • DTXSID40448321
    • 358751-00-5
    • Z1511874801
    • 3-(But-3-en-1-yl)benzaldehyde
    • 3-(3-Buten-1-yl)benzaldehyde
    • SPSGCPQLOUNVMU-UHFFFAOYSA-N
    • EN300-7355071
    • Inchi: 1S/C11H12O/c1-2-3-5-10-6-4-7-11(8-10)9-12/h2,4,6-9H,1,3,5H2
    • InChI Key: SPSGCPQLOUNVMU-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC(=C1)CCC=C

Computed Properties

  • Exact Mass: 160.08886
  • Monoisotopic Mass: 160.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Benzaldehyde,3-(3-buten-1-yl)- Pricemore >>

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